Cas no 33132-79-5 (N,N,3-trimethyl-2-phenylbutan-1-amine)

• Product Name: N,N,3-trimethyl-2-phenylbutan-1-amine
• CAS No: 33132-79-5
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 1455443
• PubChem ID: 214390
• Update Time: 2025-04-20

N,N,3-trimethyl-2-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N,3-trimethyl-2-phenylbutan-1-amine
• β-Isopropyl-N,N-dimethylbenzeneethanamine
• N,N-Dimethyl-beta-isopropylphenethylamine
• Phenethylamine, N,N-dimethyl-beta-isopropyl-
• DTXSID00954756
• BRN 2089454
• 33132-79-5

• Inchi： 1S/C13H21N/c1-11(2)13(10-14(3)4)12-8-6-5-7-9-12/h5-9,11,13H,10H2,1-4H3
• InChI Key： GMBJYHKHRNMJRV-UHFFFAOYSA-N
• SMILES： N(C)(C)CC(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 191.16753
• Monoisotopic Mass: 191.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 250.5°C at 760 mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.499
• PSA: 3.24